2-((8-methyl-3-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-phenylacetamide

• IUPAC Name: 2-[[8-methyl-2-(4-methylphenyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl]sulfanyl]-N-phenylacetamide
• InChI: InChI=1S/C23H26N4OS/c1-17-8-10-18(11-9-17)21-22(26-23(25-21)12-14-27(2)15-13-23)29-16-20(28)24-19-6-4-3-5-7-19/h3-11H,12-16H2,1-2H3,(H,24,28)
• InChI Key: NHVMNUZERZHEQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NC3(CCN(CC3)C)N=C2SCC(=O)NC4=CC=CC=C4
• Molecular Formula: C23H26N4OS
• Molecular Weight: 406.5 g/mol

Description

2-((8-methyl-3-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-phenylacetamide is a useful research compound. Its molecular formula is C23H26N4OS and its molecular weight is 406.55. The purity is usually 95%.
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Scientific Research Applications

Opioid Receptor Modulation

Research has shown that compounds with a structure similar to 2-((8-methyl-3-(p-tolyl)-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-phenylacetamide have been evaluated for their biological activity at opioid receptors. For example, N-biarylalkyl-1-phenyl-1,3,8-triazaspiro[4.5]decan-4-ones were prepared and found to exhibit enhanced affinity for the mu-opioid receptor, suggesting potential applications in pain management and neuropharmacology (Jordan et al., 2005).

Anticancer Activity

Compounds similar to this compound have demonstrated potential in cancer research. For instance, certain 1-thia-azaspiro[4.5]decane derivatives showed moderate to high inhibition activities against various human cancer cell lines, indicating their potential as chemotherapeutic agents (Flefel et al., 2017).

Antimicrobial and Antifungal Properties

Research indicates that some thiazole derivatives, structurally related to this compound, exhibit significant antimicrobial and antifungal activities. These findings are particularly relevant in the development of new antibiotics and treatments for infectious diseases (Abbady, 2014).

Antiviral Evaluation

Some derivatives of this compound have been evaluated for their antiviral activity. A study on spirothiazolidinone compounds showed strong activity against influenza A/H3N2 virus, indicating the potential for these compounds in antiviral drug development (Apaydın et al., 2020).

Antioxidant Properties

Derivatives of this compound have been investigated for their antioxidant properties. Molecular docking studies of thiazole-acetamide thiazolyl-pyrrole analogues indicated significant antioxidant activity, which is crucial in combating oxidative stress-related diseases (Hossan, 2020).